Cas no 669003-73-0 (NVP-ABJ688)

• Product Name: NVP-ABJ688
• CAS No: 669003-73-0
• MF: C₂₅H₃₂N₈O
• MW: 460.57
• CID: 5147239
• Update Time: 2025-07-15

NVP-ABJ688 Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2-carbonitrile, 9-cyclopentyl-6-[[2-[3-(4-methyl-1-piperazinyl)propoxy]phenyl]amino]-
• ABJ 688
• ABJ688
• ABJ-688
• NVP ABJ688
• NVPABJ688
• NVP-ABJ688

• Inchi： 1S/C25H32N8O/c1-31-12-14-32(15-13-31)11-6-16-34-21-10-5-4-9-20(21)28-24-23-25(30-22(17-26)29-24)33(18-27-23)19-7-2-3-8-19/h4-5,9-10,18-19H,2-3,6-8,11-16H2,1H3,(H,28,29,30)
• InChI Key： VWGLHPDSAYQVRM-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C#N)=NC=2NC2=CC=CC=C2OCCCN2CCN(C)CC2)N(C2CCCC2)C=1

Additional information on NVP-ABJ688

Recent Advances in the Study of NVP-ABJ688 (669003-73-0): A Promising Therapeutic Agent

NVP-ABJ688, with the chemical identifier 669003-73-0, has emerged as a significant compound in the field of chemical biology and pharmaceutical research. This small molecule inhibitor has garnered attention due to its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and efficacy in preclinical models, providing valuable insights for future clinical development.

The primary objective of recent research on NVP-ABJ688 has been to explore its role as a selective inhibitor of specific signaling pathways implicated in disease progression. For instance, studies have demonstrated its ability to modulate key kinases involved in cell proliferation and survival, making it a promising candidate for targeted therapy. Advanced techniques such as X-ray crystallography and molecular docking have been employed to characterize its binding affinity and specificity, further validating its potential as a therapeutic agent.

In addition to its mechanistic studies, recent preclinical trials have evaluated the efficacy of NVP-ABJ688 in various animal models. Results indicate significant tumor growth inhibition and reduced inflammatory markers, underscoring its dual utility in oncology and immunology. Pharmacokinetic analyses have also revealed favorable bioavailability and tissue distribution profiles, suggesting that NVP-ABJ688 could be optimized for oral administration in future clinical trials.

Despite these promising findings, challenges remain in the development of NVP-ABJ688. Issues such as potential off-target effects and resistance mechanisms need to be addressed to ensure its safety and long-term efficacy. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects, leveraging computational chemistry and high-throughput screening technologies.

In conclusion, NVP-ABJ688 (669003-73-0) represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique properties and promising preclinical results position it as a potential breakthrough in targeted therapy. Continued investigation and collaboration across academic and industrial sectors will be crucial to advancing this compound toward clinical application and ultimately improving patient outcomes.